Cas no 349-71-3 (4-Acetamido-3-fluorobenzene-1-sulfonyl Chloride)

• Product Name: 4-Acetamido-3-fluorobenzene-1-sulfonyl Chloride
• CAS No: 349-71-3
• MF: C₈H₇ClFNO₃S
• MW: 251.662483453751
• MDL: MFCD00052328
• CID: 1467428
• PubChem ID: 22729827
• Update Time: 2025-06-11

4-Acetamido-3-fluorobenzene-1-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 4-acetamido-3-fluorobenzenesulfonyl Chloride
• CTK6A0914
• 3-fluoro-4-acetamidobenzene sulfonylchloride
• BP-12067
• 4-(ACETYLAMINO)-3-FLUOROBENZENESULFONYL CHLORIDE
• 4-acetamido-3-fluorobenzene-1-sulfonyl chloride
• N-acetyl-2-fluoro-4-chlorosulphonylaniline
• AG-C-74336
• 4-chlorosulfonyl-2-fluoroacetanilide
• 4‐(ACETYLAMINO)‐3‐FLUOROBENZENESULFONYL CHLORIDE
• 349-71-3
• SCHEMBL2626668
• BS-52485
• AKOS000161138
• MFCD00052328
• AT27098
• DB-425485
• DTXSID40627876
• CS-0179485
• GS3148
• EN300-100923
• 4-acetamido-3-fluorobenzene-1-sulfonylchloride
• 4-Acetylamino-3-fluorobenzenesulfonyl chloride
• 4-Acetamido-3-fluorobenzene-1-sulfonyl Chloride

• MDL： MFCD00052328
• Inchi： 1S/C8H7ClFNO3S/c1-5(12)11-8-3-2-6(4-7(8)10)15(9,13)14/h2-4H,1H3,(H,11,12)
• InChI Key： CTELCYFLRNFINY-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=C(C=1)F)NC(C)=O)(=O)=O

Computed Properties

• Exact Mass: 250.9819201g/mol
• Monoisotopic Mass: 250.9819201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on 4-Acetamido-3-fluorobenzene-1-sulfonyl Chloride

Research Brief on 4-Acetamido-3-fluorobenzene-1-sulfonyl Chloride (CAS: 349-71-3) in Chemical Biology and Pharmaceutical Applications

4-Acetamido-3-fluorobenzene-1-sulfonyl Chloride (CAS: 349-71-3) is a specialized sulfonyl chloride derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This compound serves as a critical building block for the synthesis of sulfonamide-based molecules, which are widely utilized in medicinal chemistry for their diverse biological activities. Recent studies have explored its utility in the design of enzyme inhibitors, proteolysis-targeting chimeras (PROTACs), and other therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 4-Acetamido-3-fluorobenzene-1-sulfonyl Chloride in the development of novel covalent inhibitors targeting SARS-CoV-2 main protease (M^pro). The researchers demonstrated that the sulfonyl chloride moiety facilitates selective covalent binding to cysteine residues in the enzyme's active site, leading to potent antiviral activity. The fluorinated aromatic ring was found to enhance binding affinity and metabolic stability, making this compound a promising scaffold for anti-COVID-19 drug candidates.

In the field of targeted protein degradation, a 2024 preprint in ChemRxiv reported the use of 349-71-3 as a key linker component in PROTAC molecules designed to degrade oncogenic proteins. The study showed that the acetamido group improved water solubility while maintaining cell permeability, addressing a common challenge in PROTAC development. The resulting compounds exhibited nanomolar degradation efficiency against BRD4 and EGFR mutants in cancer cell lines.

Analytical chemistry advancements have also benefited from applications of this compound. A recent Analytical Chemistry publication (2024) described its use as a derivatization agent for mass spectrometry-based proteomics. The 3-fluorobenzene sulfonyl group enabled highly sensitive detection of amine-containing metabolites at femtomolar levels, with the fluorine atom providing distinctive isotopic patterns for confident peak assignment in complex biological samples.

From a synthetic chemistry perspective, ongoing research is optimizing the preparation of 4-Acetamido-3-fluorobenzene-1-sulfonyl Chloride to improve yield and purity. A 2023 Organic Process Research & Development paper detailed a continuous flow chemistry approach that reduced reaction times from hours to minutes while achieving >98% purity. This manufacturing innovation could significantly impact the commercial availability of this valuable intermediate.

Safety and toxicological assessments of 349-71-3 have been the subject of recent regulatory science investigations. The European Chemicals Agency (ECHA) released updated classification in 2024, confirming its skin and eye irritation potential but noting relatively low acute toxicity (LD50 > 2000 mg/kg in rodents). Proper handling procedures, including the use of personal protective equipment and engineering controls, remain essential when working with this reactive compound.

Looking forward, the unique chemical properties of 4-Acetamido-3-fluorobenzene-1-sulfonyl Chloride position it as a valuable tool for multiple pharmaceutical applications. Current research directions include its incorporation into antibody-drug conjugates (ADCs), development of fluorescence probes for cellular imaging, and creation of covalent fragment libraries for drug discovery. The compound's combination of reactivity, stability, and derivatization potential continues to make it a focus of innovation in chemical biology.